Cas no 2171431-41-5 ((3S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}butanoic acid)
(3S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (3S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}butanoic acid
- 2171431-41-5
- EN300-1576878
- (3S)-3-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-2-methylbutanamido}butanoic acid
-
- Inchi: 1S/C25H30N2O5/c1-4-25(3,23(30)27-16(2)13-22(28)29)15-26-24(31)32-14-21-19-11-7-5-9-17(19)18-10-6-8-12-20(18)21/h5-12,16,21H,4,13-15H2,1-3H3,(H,26,31)(H,27,30)(H,28,29)/t16-,25?/m0/s1
- InChI Key: SSYADEKQQLTUED-YPHZTSLFSA-N
- SMILES: O(C(NCC(C)(C(N[C@@H](C)CC(=O)O)=O)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 438.21547206g/mol
- Monoisotopic Mass: 438.21547206g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 32
- Rotatable Bond Count: 10
- Complexity: 661
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 105Ų
(3S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1576878-1.0g |
(3S)-3-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-2-methylbutanamido}butanoic acid |
2171431-41-5 | 1g |
$0.0 | 2023-06-05 | ||
| Enamine | EN300-1576878-50mg |
(3S)-3-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-2-methylbutanamido}butanoic acid |
2171431-41-5 | 50mg |
$2829.0 | 2023-09-24 | ||
| Enamine | EN300-1576878-100mg |
(3S)-3-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-2-methylbutanamido}butanoic acid |
2171431-41-5 | 100mg |
$2963.0 | 2023-09-24 | ||
| Enamine | EN300-1576878-250mg |
(3S)-3-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-2-methylbutanamido}butanoic acid |
2171431-41-5 | 250mg |
$3099.0 | 2023-09-24 | ||
| Enamine | EN300-1576878-500mg |
(3S)-3-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-2-methylbutanamido}butanoic acid |
2171431-41-5 | 500mg |
$3233.0 | 2023-09-24 | ||
| Enamine | EN300-1576878-1000mg |
(3S)-3-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-2-methylbutanamido}butanoic acid |
2171431-41-5 | 1000mg |
$3368.0 | 2023-09-24 | ||
| Enamine | EN300-1576878-2500mg |
(3S)-3-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-2-methylbutanamido}butanoic acid |
2171431-41-5 | 2500mg |
$6602.0 | 2023-09-24 | ||
| Enamine | EN300-1576878-5000mg |
(3S)-3-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-2-methylbutanamido}butanoic acid |
2171431-41-5 | 5000mg |
$9769.0 | 2023-09-24 | ||
| Enamine | EN300-1576878-10000mg |
(3S)-3-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-2-methylbutanamido}butanoic acid |
2171431-41-5 | 10000mg |
$14487.0 | 2023-09-24 |
(3S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}butanoic acid Related Literature
-
1. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
Additional information on (3S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}butanoic acid
Introduction to (3S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}butanoic Acid (CAS No. 2171431-41-5)
(3S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}butanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 2171431-41-5, represents a pinnacle of molecular design, incorporating multiple functional groups that make it a promising candidate for various therapeutic applications. The presence of a chiral center at the third carbon atom enhances its potential as a building block for enantiomerically pure drugs, which is crucial in modern medicine due to the often dramatic differences in efficacy and safety between enantiomers.
The molecular structure of this compound features a backbone of butanoic acid with additional functionalities that contribute to its unique chemical properties. Specifically, the side chain includes an amide group connected to a methyl-substituted butyl group, further modified by an amino group that is linked to a methoxycarbonyl moiety. This methoxycarbonyl group is, in turn, attached to a fluorenyl ring, which is known for its stability and ability to enhance the solubility and bioavailability of attached molecules. The combination of these elements not only makes the compound structurally complex but also imbues it with potential pharmacological benefits.
Recent advancements in drug discovery have highlighted the importance of fluorinated compounds due to their ability to improve metabolic stability and binding affinity. The incorporation of the (9H-fluoren-9-yl)methoxycarbonyl group in this compound leverages these advantages, making it an attractive scaffold for developing novel therapeutics. Furthermore, the chiral center at the third carbon atom allows for the synthesis of enantiomerically pure forms, which can lead to more targeted and effective drug candidates.
In the realm of medicinal chemistry, the development of peptidomimetics has been a major focus, as these compounds can mimic the biological activity of peptides while offering improved pharmacokinetic properties. The structure of (3S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}butanoic acid bears similarities to peptidomimetic scaffolds, particularly in its use of amide linkages and amino acid-like functionalities. This similarity suggests that the compound may exhibit peptide-like biological activities, making it a valuable tool for investigating new therapeutic pathways.
The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the fluorenyl group, for instance, necessitates careful handling to prevent unwanted side reactions that could compromise the integrity of the molecule. Similarly, the installation of the chiral center requires careful consideration to achieve high enantiomeric excess, which is critical for pharmaceutical applications. These synthetic challenges underscore the complexity and sophistication involved in developing such advanced chemical entities.
One of the most exciting aspects of (3S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}butanoic acid is its potential as a lead compound for drug development. Researchers have been exploring its utility in various therapeutic areas, including oncology, inflammation, and neurodegenerative diseases. The combination of its structural features—chiral center, fluorenyl moiety, and amide functionality—makes it a versatile scaffold that can be modified to target specific biological pathways. For instance, modifications at the amino terminus could introduce binding pockets that interact with target proteins or enzymes relevant to disease processes.
Recent studies have demonstrated the effectiveness of fluorinated compounds in enhancing drug delivery systems. The stability provided by the fluorenyl group can extend the half-life of drugs in circulation, while also improving their solubility in biological fluids. These properties are particularly valuable for oral and injectable formulations, where bioavailability is often a limiting factor. Additionally, the chiral nature of this compound allows for stereochemical control over its interactions with biological targets, which can lead to more potent and selective drug action.
The field of computational chemistry has also played a significant role in understanding and optimizing this compound's properties. Advanced computational methods can predict how different structural modifications will affect its biological activity and pharmacokinetic behavior. By leveraging these tools, researchers can rapidly screen potential analogs and identify promising candidates for further investigation. This approach has accelerated drug discovery pipelines significantly over recent years.
In conclusion, (3S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}butanoic acid represents a significant advancement in pharmaceutical chemistry due to its complex structure and multifunctional design. Its potential as a lead compound for drug development is underscored by its unique combination of structural features—including a chiral center and fluorenyl moiety—that enhance its pharmacological properties. As research continues to uncover new therapeutic applications for fluorinated compounds like this one, it is likely that we will see further innovations in drug design and delivery systems that benefit patients worldwide.
2171431-41-5 ((3S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}butanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)